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Compound of Interest

Compound Name: 2-Chloro-3-pyridinol

Cat. No.: B146414 Get Quote

Technical Support Center: 2-Chloro-3-pyridinol
This guide provides essential safety information, handling procedures, and troubleshooting

advice for researchers and professionals working with 2-Chloro-3-pyridinol.

Material Data Summary
The following tables summarize the key quantitative and qualitative data for 2-Chloro-3-
pyridinol, compiled from material safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₅H₄ClNO [1][2]

Molecular Weight 129.54 g/mol [1][3]

Appearance Beige solid [4]

Melting Point 168 - 172 °C (334.4 - 341.6 °F)

Solubility Soluble in water

CAS Number 6636-78-8

Table 2: GHS Hazard and Safety Information
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Category Information Source

Signal Word Warning

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Hazard Classifications

Skin Irritation (Category 2)Eye

Irritation (Category 2)Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation)

Recommended PPE
Protective gloves, Eyeshields,

Dust mask type N95 (US)

Incompatible Materials
Strong oxidizing agents,

Strong acids

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloro-3-pyridinol? A1: The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation. It is crucial to

use appropriate personal protective equipment (PPE) to minimize exposure.

Q2: How should I properly store 2-Chloro-3-pyridinol in the lab? A2: Store the compound in a

tightly closed container in a dry, cool, and well-ventilated area. Keep it away from incompatible

materials such as strong oxidizing agents and strong acids.

Q3: What are the hazardous decomposition products of 2-Chloro-3-pyridinol? A3: Hazardous

decomposition products can include nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), and hydrogen chloride gas. These may be released under fire conditions.

Q4: Are there any established occupational exposure limits for this chemical? A4: According to

the safety data sheets, this product does not have any established occupational exposure limits

by region-specific regulatory bodies. However, it is always best practice to minimize exposure.
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Q5: What is the recommended method for disposing of 2-Chloro-3-pyridinol waste? A5:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations. Do not mix with other waste, and handle uncleaned

containers as you would the product itself.

Troubleshooting Guide for Experiments
This section addresses specific issues that may arise during the handling and use of 2-Chloro-
3-pyridinol in a laboratory setting.

Issue 1: Accidental Skin or Eye Contact Occurs

Question: What is the immediate first aid protocol if 2-Chloro-3-pyridinol comes into contact

with my skin or eyes?

Answer:

Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing any contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, making sure to flush under the eyelids. Remove contact lenses if present and

easy to do so. Continue rinsing and get medical attention.

Issue 2: Inhalation of Dust Particles

Question: I think I may have inhaled some of the powder during weighing. What should I do?

Answer: Move immediately to an area with fresh air. If you are not breathing, have a trained

person administer artificial respiration. If you feel unwell or experience respiratory irritation,

seek medical attention. Always handle this compound in a well-ventilated area or under a

chemical fume hood to prevent inhalation.

Issue 3: Managing a Small Spill

Question: How should I clean up a small spill of 2-Chloro-3-pyridinol powder in the lab?
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Answer: First, ensure you are wearing the appropriate PPE, including gloves, eye protection,

and a respirator. Avoid generating dust. Carefully sweep or scoop up the spilled material and

place it into a suitable, labeled container for disposal. Prevent the powder from entering

drains. Ensure the area is well-ventilated during cleanup.

Issue 4: Compound Appears Discolored or Degraded

Question: The 2-Chloro-3-pyridinol in my container is not a uniform beige color. Can I still

use it?

Answer: While the typical appearance is a beige solid, variations in color could indicate

impurities or degradation. The compound is stable under normal storage conditions.

However, if you suspect degradation due to improper storage (e.g., exposure to moisture or

incompatible materials), it is best to use a fresh supply to ensure the integrity of your

experiment.

Visual Guides and Workflows
Personal Protective Equipment (PPE) for Handling 2-Chloro-3-pyridinol

Required Personal Protective Equipment

Researcher Handling
2-Chloro-3-pyridinol

Protective Gloves
(e.g., Nitrile)

Safety Glasses
with Side Shields or Goggles Lab Coat Dust Mask / Respirator

(N95 or equivalent)

Click to download full resolution via product page

Caption: Required PPE for safe handling of 2-Chloro-3-pyridinol.

Workflow for Managing a 2-Chloro-3-pyridinol Spill
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Caption: Step-by-step workflow for cleaning up a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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